An In-depth Technical Guide to the Synthesis and Characterization of Oxydipropyl Dibenzoate for Polymer Research
An In-depth Technical Guide to the Synthesis and Characterization of Oxydipropyl Dibenzoate for Polymer Research
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the synthesis, characterization, and application of Oxydipropyl dibenzoate (ODPDB), a non-phthalate plasticizer of significant interest in polymer research. This document details experimental protocols, presents key quantitative data, and visualizes fundamental processes to support researchers in their materials science investigations.
Introduction
Oxydipropyl dibenzoate (ODPDB), also known as di(propylene glycol) dibenzoate (DPGDB), is a high-solvating, polar plasticizer with the chemical formula C₂₀H₂₂O₅.[1] It is recognized for its efficiency in enhancing the flexibility, durability, and processability of a wide range of polymers, including polyvinyl chloride (PVC), polyvinyl acetate (B1210297) (PVA), and polyurethanes.[2][3] As a non-phthalate plasticizer, ODPDB is considered a more environmentally friendly alternative to traditional phthalates, which have faced scrutiny due to health and environmental concerns. Its low volatility, good compatibility with various resins, and resistance to oil and staining contribute to its growing use in diverse applications such as adhesives, sealants, coatings, and resilient flooring.[2][3]
Synthesis of Oxydipropyl Dibenzoate
The primary industrial synthesis of ODPDB is achieved through the esterification of dipropylene glycol with benzoic acid.[4] The reaction is typically catalyzed by an acid and involves the removal of water to drive the equilibrium towards the formation of the diester product.
Experimental Protocol for Laboratory Synthesis
This protocol details a representative laboratory-scale synthesis of ODPDB.
Materials:
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Dipropylene glycol (1.0 mol)
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Benzoic acid (2.2 mol)
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p-Toluenesulfonic acid monohydrate (0.02 mol, catalyst)
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Toluene (B28343) (150 mL, for azeotropic water removal)
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5% (w/v) Sodium hydroxide (B78521) solution
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Saturated sodium chloride solution
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Anhydrous magnesium sulfate
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Activated carbon
Equipment:
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Round-bottom flask equipped with a magnetic stirrer, heating mantle, and a Dean-Stark apparatus connected to a reflux condenser.
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Separatory funnel
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Rotary evaporator
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Vacuum distillation apparatus
Procedure:
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To the round-bottom flask, add dipropylene glycol, benzoic acid, p-toluenesulfonic acid, and toluene.
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Heat the mixture to reflux (approximately 140-160 °C) with vigorous stirring.
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Continuously remove the water generated during the reaction using the Dean-Stark apparatus. The reaction is typically complete within 4-6 hours, as indicated by the cessation of water collection.
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Cool the reaction mixture to room temperature.
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Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium hydroxide solution (to remove unreacted benzoic acid and the catalyst) and saturated sodium chloride solution.
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Dry the organic layer over anhydrous magnesium sulfate, and then filter.
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Add a small amount of activated carbon to the filtrate and stir for 30 minutes to decolorize the solution. Filter to remove the activated carbon.
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Remove the toluene solvent using a rotary evaporator.
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Purify the crude ODPDB by vacuum distillation to obtain a clear, colorless to pale yellow viscous liquid.
Characterization of Oxydipropyl Dibenzoate
The synthesized ODPDB should be characterized to confirm its identity, purity, and physical properties.
Physicochemical Properties
| Property | Value |
| Molecular Formula | C₂₀H₂₂O₅ |
| Molecular Weight | 342.39 g/mol |
| Appearance | Colorless to pale yellow viscous liquid |
| Boiling Point | 232 °C @ 5 mmHg |
| Density | 1.12 g/mL at 25 °C |
| Refractive Index | n20/D 1.528 |
| Purity | ≥ 99.0% |
| Acid Value | ≤ 0.1 mg KOH/g |
| Water Content | ≤ 0.1% |
Spectroscopic Analysis
3.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the ODPDB molecule.
Experimental Protocol:
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Instrument: FTIR Spectrometer
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Mode: Attenuated Total Reflectance (ATR)
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Procedure: A small drop of the purified ODPDB is placed directly on the ATR crystal, and the spectrum is recorded.
Expected Peaks:
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~3060 cm⁻¹: C-H stretching (aromatic)
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~2970, 2870 cm⁻¹: C-H stretching (aliphatic)
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~1720 cm⁻¹: C=O stretching (ester)
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~1600, 1450 cm⁻¹: C=C stretching (aromatic ring)
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~1270, 1120 cm⁻¹: C-O stretching (ester and ether)
3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are essential for confirming the chemical structure of ODPDB.
Experimental Protocol:
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Instrument: NMR Spectrometer (e.g., 400 MHz)
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Solvent: Deuterated chloroform (B151607) (CDCl₃)
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Procedure: A small amount of the purified ODPDB is dissolved in CDCl₃, and the ¹H and ¹³C NMR spectra are acquired.
Expected Chemical Shifts (δ) in ppm:
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¹H NMR:
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~8.0-7.4: Aromatic protons
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~5.3-5.1: -CH- protons adjacent to the ester oxygen
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~3.8-3.5: -CH₂- protons of the propylene (B89431) glycol backbone
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~1.4-1.2: -CH₃ protons
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-
¹³C NMR:
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~166: C=O (ester carbonyl)
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~133-128: Aromatic carbons
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~75-68: Carbons of the propylene glycol backbone
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Thermal Analysis
3.3.1. Thermogravimetric Analysis (TGA)
TGA is employed to evaluate the thermal stability of ODPDB.
Experimental Protocol:
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Instrument: TGA Analyzer
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Sample Size: 5-10 mg
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Atmosphere: Nitrogen
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Heating Rate: 10 °C/min
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Temperature Range: 25 °C to 600 °C
Expected Results: A TGA thermogram showing the onset of decomposition at a temperature typically above 250 °C, indicating good thermal stability.
3.3.2. Differential Scanning Calorimetry (DSC)
DSC is used to determine the glass transition temperature (Tg) of ODPDB.
Experimental Protocol:
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Instrument: DSC Analyzer
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Sample Size: 5-10 mg
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Atmosphere: Nitrogen
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Heating/Cooling Rate: 10 °C/min
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Procedure: The sample is subjected to a heat-cool-heat cycle to erase its thermal history and obtain a clear glass transition.
Expected Results: A DSC curve showing a glass transition temperature in the range of -20 °C to -30 °C.
Application in Polymer Research: A Case Study with PVC
ODPDB is widely used as a plasticizer to improve the flexibility and processability of PVC.
Experimental Protocol for Evaluating Plasticizer Performance in PVC
Materials:
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PVC resin
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ODPDB
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Thermal stabilizer (e.g., a mixed metal stabilizer)
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Lubricant
Procedure:
-
Compounding: Dry blend the PVC resin, ODPDB (at various concentrations, e.g., 30, 40, 50 parts per hundred of resin - phr), thermal stabilizer, and lubricant in a high-speed mixer.
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Milling: Process the dry blend on a two-roll mill at a temperature of 160-170 °C to form a homogenous sheet.
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Molding: Press the milled sheet in a hydraulic press at 170-180 °C to produce test specimens of a specified thickness.
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Conditioning: Condition the molded specimens at 23 ± 2 °C and 50 ± 5% relative humidity for at least 24 hours before testing.
Performance Evaluation
The following tests are typically performed to evaluate the effectiveness of ODPDB as a plasticizer.
4.2.1. Mechanical Properties
| Property | Test Method | Typical Value (40 phr ODPDB in PVC) |
| Tensile Strength | ASTM D638 | 18 - 22 MPa |
| Elongation at Break | ASTM D638 | 300 - 400% |
| Shore A Hardness | ASTM D2240 | 80 - 85 |
4.2.2. Thermal Properties
The glass transition temperature (Tg) of the plasticized PVC is a key indicator of plasticizer efficiency. A lower Tg indicates better plasticization.
| Property | Test Method | Typical Value (40 phr ODPDB in PVC) |
| Glass Transition Temp. (Tg) | DSC | 20 - 30 °C |
4.2.3. Migration Resistance
Migration resistance is crucial for applications where the plasticized material is in contact with other substances.
| Test | Method | Typical Result |
| Solvent Extraction | ASTM D1239 | Low weight loss in solvents like hexane (B92381) and oil. |
Conclusion
Oxydipropyl dibenzoate is a versatile and effective non-phthalate plasticizer with a favorable performance profile for a wide range of polymer applications. Its synthesis via esterification is a well-established process, and its characterization can be thoroughly conducted using standard analytical techniques. The data and protocols presented in this guide provide a solid foundation for researchers and scientists to explore the potential of ODPDB in the development of advanced polymer formulations.
